Cas no 2408938-00-9 (rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate)

• Product Name: rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate
• CAS No: 2408938-00-9
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6051263
• PubChem ID: 165979300
• Update Time: 2025-11-05

rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2408938-00-9
• EN300-7548106
• rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate

• Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-8-4-7(6-12)5-9(8)14/h7-9,14H,4-5H2,1-3H3,(H,13,15)/t7-,8+,9+/m0/s1
• InChI Key： CXBXUICQZJLBEU-DJLDLDEBSA-N
• SMILES： O[C@@H]1C[C@@H](C#N)C[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.4Ų

Additional information on rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate

rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate (CAS No. 2408938-00-9): A Comprehensive Overview

rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate (CAS No. 2408938-00-9) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a cyclopentane ring with a cyano group and a hydroxyl group, as well as a tert-butyl carbamate moiety. The racemic nature of the compound adds to its complexity and versatility in various applications.

The cyclopentane ring with the cyano and hydroxyl groups imparts specific chemical properties that make this compound valuable for both academic research and industrial applications. The presence of these functional groups allows for a wide range of chemical transformations, making it a useful intermediate in the synthesis of more complex molecules. The tert-butyl carbamate moiety, on the other hand, provides stability and protection for the amino group, which can be crucial in synthetic pathways and biological studies.

Recent studies have highlighted the potential of rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate in the development of new pharmaceuticals. For instance, researchers at the University of California, San Francisco (UCSF) have explored its use as a precursor in the synthesis of novel antiviral agents. The compound's ability to undergo selective functionalization has been leveraged to create derivatives with enhanced biological activity and reduced toxicity.

In addition to its role in drug discovery, rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate has also been investigated for its potential in materials science. Its unique structural properties make it suitable for the development of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have used this compound as a building block in the synthesis of polymers with improved mechanical strength and thermal stability.

The synthesis of rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate typically involves several steps, including the formation of the cyclopentane ring with the desired functional groups and the subsequent attachment of the tert-butyl carbamate moiety. Various synthetic strategies have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the use of organocatalysis to achieve high enantioselectivity during the formation of the chiral center.

The physical and chemical properties of rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate have been extensively studied. It is a solid at room temperature with a melting point ranging from 75 to 80°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various analytical techniques and purification methods.

In terms of safety and handling, rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and maintain laboratory integrity.

Future research on rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate is likely to focus on expanding its applications in both pharmaceuticals and materials science. Ongoing studies aim to optimize synthetic routes for large-scale production and explore new derivatives with enhanced properties. Additionally, efforts are being made to understand the biological mechanisms underlying its activity in various systems.

In conclusion, rac-tert-butyl N-[(1R,2R,4S)-4-cyano-2-hydroxycyclopentyl]carbamate (CAS No. 2408938-00-9) is a versatile compound with significant potential in multiple fields. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.